Methyl 3-(benzyloxy)-6-bromo-2-fluorobenzoate

• IUPAC Name: methyl 6-bromo-2-fluoro-3-phenylmethoxybenzoate
• InChI: InChI=1S/C15H12BrFO3/c1-19-15(18)13-11(16)7-8-12(14(13)17)20-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key: PLXKQWSWFAKSLR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1F)OCC2=CC=CC=C2)Br
• Molecular Formula: C15H12BrFO3
• Molecular Weight: 339.16 g/mol

Description

Methyl 3-(benzyloxy)-6-bromo-2-fluorobenzoate, also known as MBF, is a synthetic organic compound that has been used in various scientific research applications. It is a versatile reagent that has a wide range of applications in organic chemistry, biochemistry, and pharmacology. MBF has been used in the synthesis of various compounds and as a reagent in various biochemical and physiological studies.

Scientific Research Applications

Methyl 3-(benzyloxy)-6-bromo-2-fluorobenzoate has been used in a variety of scientific research applications. It is a useful reagent for the synthesis of various compounds, such as benzyloxybenzoic acids and benzyloxybenzamides. It is also used in the synthesis of various pharmaceuticals and agrochemicals. In addition, this compound has been used in biochemical and physiological studies, such as the study of enzyme inhibition and drug metabolism.

Mechanism of Action

The mechanism of action of Methyl 3-(benzyloxy)-6-bromo-2-fluorobenzoate is not well understood. However, it is believed that this compound acts as a competitive inhibitor of enzymes, blocking their active sites and preventing them from binding to their substrates. In addition, this compound is thought to interact with the cell membrane, altering its permeability and affecting the transport of molecules across the membrane.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. In addition, this compound has been shown to inhibit the activity of ion channels, which can affect the transport of ions across the cell membrane. Finally, this compound has been shown to affect the expression of genes involved in cell proliferation and differentiation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 3-(benzyloxy)-6-bromo-2-fluorobenzoate in lab experiments is its versatility. It can be used in a variety of biochemical and physiological studies, as well as in the synthesis of various compounds. In addition, this compound is relatively safe to use, as it is not toxic in low concentrations. However, this compound can be difficult to synthesize and is not always stable in solution.

Future Directions

There are a number of potential future directions for Methyl 3-(benzyloxy)-6-bromo-2-fluorobenzoate research. One potential area of research is the development of new synthetic methods for the synthesis of this compound. In addition, further research is needed to better understand the mechanism of action of this compound and its biochemical and physiological effects. Finally, further research is needed to investigate the potential applications of this compound in drug design and development.

Synthesis Methods

Methyl 3-(benzyloxy)-6-bromo-2-fluorobenzoate can be synthesized by a variety of methods. The most common method of synthesis is the Williamson ether synthesis, which involves the reaction of an alkyl halide with an alcohol in the presence of a base. This method can be used to synthesize this compound from benzyl bromide and 2-fluorobenzoic acid. Another method of synthesis is the Friedel-Crafts reaction, which involves the reaction of an aromatic compound with an alkyl halide in the presence of an acid catalyst. This method can be used to synthesize this compound from benzyl bromide and 2-fluorobenzoic acid.